![molecular formula CH6N4O B1668358 Carbohydrazide CAS No. 497-18-7](/img/structure/B1668358.png)
Carbohydrazide
Overview
Description
Carbohydrazide is a chemical compound with the formula OC(N2H3)2 . It is a white, water-soluble solid that decomposes upon melting . Carbohydrazides are known to occur widely in drugs, herbicides, plant growth regulators, and dyestuffs .
Synthesis Analysis
This compound is industrially produced by treating urea with hydrazine . The reaction is as follows: OC(NH2)2 + 2 N2H4 → OC(N2H3)2 + 2 NH3 . It can also be prepared by reactions of other C1-precursors with hydrazine, such as carbonate esters .Molecular Structure Analysis
The molecular structure of this compound has been determined by X-ray single crystal diffraction technique . The crystal belongs to the Monoclinic crystal system, space group P2(1)/n . The C-N and C-O distances are about 1.36 and 1.25 Å, respectively .Chemical Reactions Analysis
This compound is an azotic ligand with lone electron pairs. It may coordinate with many metal ions as monodentate or multidentate . Because it possesses relatively strong reduction ability, it has been used to design a variety of energetic coordination compounds with explosive properties .Physical And Chemical Properties Analysis
This compound is a white crystalline powder . It is very soluble in water, with dissolution absorbing heat . It is almost insoluble in alcohol, ether, and benzene .Scientific Research Applications
1. Use in Power Plants
Carbohydrazide has been investigated for its application in power plants. Vasile-Pafili and Bartzis (2010) conducted an experimental investigation using this compound as an oxygen scavenger and metal passivation agent in boilers with mixed metallurgy water–steam cycles. This study aimed to optimize this compound's use by adapting its dosage to the needs of the units, demonstrating its effectiveness under real industrial conditions (Vasile-Pafili & Bartzis, 2010).
2. Fuel Cell Applications
This compound has potential as an alternative to toxic hydrazine in fuel cell applications. A study by Guo et al. (2019) explored the use of Ni-alloyed Pd nanoparticles for the electrocatalysis of this compound oxidation. This research highlights the increased catalytic performance of this compound in comparison to traditional Pd/C nanoparticles, showcasing its efficiency in fuel cell contexts (Guo et al., 2019).
3. Antioxidant and Antitumor Activities
The synthesis of new compounds using this compound has been explored for potential antioxidant and antitumor applications. El Sadek et al. (2014) synthesized new aromatic C-nucleosides using this compound and found potent antioxidant and antitumor activities, suggesting its potential in medical applications (El Sadek et al., 2014).
4. Textile Industry Applications
In the textile industry, this compound has been used to reduce formaldehyde release in durable-press finishing of cotton textiles. Cashen (1979) found that incorporating this compound with N-methylol reagents improved color fastness and reduced formaldehyde release, indicating its effectiveness in textile processing (Cashen, 1979).
5. Carbohydrate Research
While not directly related to this compound, carbohydrate research has seen significant developments. A review by Jin et al. (2009) discusses the challenges in developingspecific binders for carbohydrate recognition, a crucial aspect in developing research tools and therapeutic agents. This review offers insights into the general approaches and applications in carbohydrate research, providing context for the broader field in which this compound could play a role (Jin et al., 2009).
6. Adsorption Studies
The adsorption properties of this compound have been studied for its potential in fuel cell applications. Arevalo et al. (2018) conducted a theoretical study on the adsorption of this compound on Au(111) and Au3Ni(111) surfaces. Their findings provide insights into the use of 3d transition metals in enhancing the reactivity of Au catalysts for this compound oxidation, crucial for developing more efficient fuel cells (Arevalo et al., 2018).
7. Synthesis and Medical Applications
The synthesis and medical applications of this compound and related compounds have been a significant area of research. Seeberger and Werz (2007) highlighted the synthesis of oligosaccharides, which are vital for biological activity and play key roles in various biological processes. The advancements in this area underscore the potential of this compound in medical applications (Seeberger & Werz, 2007).
Mechanism of Action
Target of Action
Carbohydrazide is a versatile compound that interacts with various targets. It has been found to exhibit cytotoxic activity against certain cancer cell lines . In this context, it has been suggested that this compound may interact with the Platelet-Derived Growth Factor Receptor A (PDGFRA), a protein that plays a crucial role in cell growth and division .
Mode of Action
This compound interacts with its targets, leading to various changes. For instance, in the context of its anticancer activity, it has been suggested that this compound may inhibit the proliferation of cancer cells by interacting with PDGFRA . This interaction could potentially disrupt the signaling pathways that promote cell growth and division, thereby inhibiting the proliferation of cancer cells.
Biochemical Pathways
This compound is involved in several biochemical pathways. It has been found to exhibit anti-inflammatory and anti-tubercular activities . In the case of its anti-inflammatory activity, this compound derivatives have been reported to inhibit the production of certain inflammatory mediators . As for its anti-tubercular activity, this compound derivatives have been found to inhibit the growth of Mycobacterium tuberculosis .
Pharmacokinetics
Computational studies have predicted that certain this compound derivatives may have good oral bioavailability .
Result of Action
The interaction of this compound with its targets leads to various molecular and cellular effects. For instance, its anticancer activity results in the inhibition of cancer cell proliferation . In the context of its use as an oxygen scavenger, this compound reacts with oxygen and metal oxides, forming protective oxide films on metal surfaces, which helps prevent corrosion .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, its stability and reactivity can be affected by temperature . At elevated temperatures, this compound decomposes, releasing hydrazine and carbon dioxide . Furthermore, in an aqueous environment, this compound can react with metal oxides to form protective passive oxides .
Safety and Hazards
Future Directions
Carbohydrazide has been used in the field of intermediate of the organic synthesis for the fine chemicals and medicine, and an effective oxygen scavenger to prevent corrosion especially in boiler feed system . It has also been used as a cross-linker for elastic-type fibers . This review summarizes several potential development directions of carbohydrate-containing therapeutics, with the hope of promoting the application of carbohydrates in drug development .
Biochemical Analysis
Biochemical Properties
Carbohydrazide plays a significant role in various biochemical reactions. It interacts with several enzymes and proteins, including those involved in oxidative stress responses. For instance, this compound acts as an oxygen scavenger, reducing oxidative damage in biological systems. It also interacts with hydrazine derivatives, forming complexes that exhibit antimicrobial and antitumor activities . These interactions are crucial for its role in biochemical pathways, where it can inhibit or activate specific enzymes, thereby influencing metabolic processes.
Cellular Effects
This compound affects various types of cells and cellular processes. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. For example, this compound can modulate the activity of enzymes involved in oxidative stress, thereby protecting cells from oxidative damage. It also affects the expression of genes related to cell proliferation and apoptosis, which can impact cell growth and survival . Additionally, this compound’s antimicrobial properties can inhibit the growth of pathogenic microorganisms, thereby protecting host cells from infection.
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. It can bind to specific biomolecules, such as proteins and enzymes, altering their activity. For instance, this compound can inhibit the activity of certain oxidases, reducing the production of reactive oxygen species (ROS) and mitigating oxidative stress . It can also form complexes with metal ions, which can influence enzyme activity and stability. These interactions can lead to changes in gene expression, enzyme inhibition or activation, and alterations in cellular metabolism.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. Its stability and degradation are important factors that influence its long-term effects on cellular function. This compound is relatively stable at room temperature but can decompose upon heating . Over time, its effectiveness as an oxygen scavenger may decrease, which can impact its ability to protect cells from oxidative damage. Long-term studies have shown that this compound can have sustained effects on cellular metabolism and gene expression, although these effects may diminish as the compound degrades .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, this compound can effectively reduce oxidative stress and protect cells from damage. At high doses, it can exhibit toxic effects, including irritation to the eyes, respiratory system, and skin . Animal studies have shown that high doses of this compound can lead to adverse effects, such as reduced cell viability and increased apoptosis. These threshold effects highlight the importance of careful dosage regulation in experimental and therapeutic applications .
Metabolic Pathways
This compound is involved in several metabolic pathways, including those related to oxidative stress and energy metabolism. It interacts with enzymes such as oxidases and reductases, influencing the production of ROS and other reactive species . These interactions can affect metabolic flux and the levels of various metabolites, thereby impacting cellular energy production and redox balance. This compound’s role in these pathways underscores its potential as a therapeutic agent for conditions involving oxidative stress .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transporters and binding proteins that facilitate its movement across cellular membranes . Once inside the cell, this compound can accumulate in specific compartments, such as the cytoplasm and mitochondria, where it exerts its biochemical effects. Its distribution within tissues can also influence its overall efficacy and toxicity, highlighting the importance of understanding its transport mechanisms .
Subcellular Localization
This compound’s subcellular localization is crucial for its activity and function. It is primarily localized in the cytoplasm and mitochondria, where it interacts with enzymes involved in oxidative stress and energy metabolism . Targeting signals and post-translational modifications can direct this compound to specific cellular compartments, enhancing its efficacy in modulating cellular processes. Understanding its subcellular localization can provide insights into its mechanisms of action and potential therapeutic applications .
properties
IUPAC Name |
1,3-diaminourea | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/CH6N4O/c2-4-1(6)5-3/h2-3H2,(H2,4,5,6) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEVRDFDBXJMZFG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=O)(NN)NN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CH6N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5038757 | |
Record name | Carbonic dihydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5038757 | |
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Molecular Weight |
90.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Solid; [Merck Index] White crystalline powder; [Alfa Aesar MSDS] | |
Record name | Carbonic dihydrazide | |
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Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Carbohydrazide | |
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CAS RN |
497-18-7 | |
Record name | Carbohydrazide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=497-18-7 | |
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Record name | Carbohydrazide | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000497187 | |
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Record name | Carbohydrazide | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=1934 | |
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Record name | Carbonic dihydrazide | |
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Record name | Carbonic dihydrazide | |
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Record name | Carbonohydrazide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.007.126 | |
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Record name | CARBOHYDRAZIDE | |
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Synthesis routes and methods
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